Cas no 821784-02-5 (Pyrazinamine, N-[(3-chlorophenyl)methyl]-5-(4-pyridinyl)-)

• Product Name: Pyrazinamine, N-[(3-chlorophenyl)methyl]-5-(4-pyridinyl)-
• CAS No: 821784-02-5
• MF: C₁₆H₁₃ClN₄
• MW: 296.75422167778
• CID: 696891
• PubChem ID: 11551107
• Update Time: 2025-04-19

Pyrazinamine, N-[(3-chlorophenyl)methyl]-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, N-[(3-chlorophenyl)methyl]-5-(4-pyridinyl)-
• N-[(3-chlorophenyl)methyl]-5-pyridin-4-ylpyrazin-2-amine
• 821784-02-5
• SCHEMBL4158331
• DTXSID60468460

• Inchi： 1S/C16H13ClN4/c17-14-3-1-2-12(8-14)9-20-16-11-19-15(10-21-16)13-4-6-18-7-5-13/h1-8,10-11H,9H2,(H,20,21)
• InChI Key： GNVQGGYFACLKOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1C=NC(=CN=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 296.0828741g/mol
• Monoisotopic Mass: 296.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.7Ų